Cas no 100278-40-8 (Benzoic acid,4-[(3,4,5-trimethoxybenzoyl)amino]-, 2-(3-phenyl-2-propen-1-ylidene)hydrazide)
100278-40-8 structure
Product Name:Benzoic acid,4-[(3,4,5-trimethoxybenzoyl)amino]-, 2-(3-phenyl-2-propen-1-ylidene)hydrazide
CAS No:100278-40-8
MF:C26H25N3O5
MW:459.493806600571
CID:185317
PubChem ID:9570944
Update Time:2025-04-19
Benzoic acid,4-[(3,4,5-trimethoxybenzoyl)amino]-, 2-(3-phenyl-2-propen-1-ylidene)hydrazide Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[(3,4,5-trimethoxybenzoyl)amino]-, 2-(3-phenyl-2-propen-1-ylidene)hydrazide
- LogP
- 3,4,5-trimethoxy-N-[4-[[(E)-[(E)-3-phenylprop-2-enylidene]amino]carbamoyl]phenyl]benzamide
- Benzoicacid, 4-[(3,4,5-trimethoxybenzoyl)amino]-, (3-phenyl-2-propenylidene)hydrazide(9CI)
- 100278-40-8
- BENZOIC ACID, p-(3,4,5-TRIMETHOXYBENZAMIDO)-, 2-CINNAMYLIDENEHYDRAZIDE
- Benzoic acid, 4-((3,4,5-trimethoxybenzoyl)amino)-, (3-phenyl-2-propenylidene)hydrazide
- p-(3,4,5-Trimethoxybenzamido)benzoic acid 2-cinnamylidenehydrazide
-
- Inchi: 1S/C26H25N3O5/c1-32-22-16-20(17-23(33-2)24(22)34-3)25(30)28-21-13-11-19(12-14-21)26(31)29-27-15-7-10-18-8-5-4-6-9-18/h4-17H,1-3H3,(H,28,30)(H,29,31)/b10-7+,27-15+
- InChI Key: NQGDUFRKRATFHH-FJOXFRJOSA-N
- SMILES: O(C)C1C(=CC(C(NC2C=CC(C(N/N=C/C=C/C3C=CC=CC=3)=O)=CC=2)=O)=CC=1OC)OC
Computed Properties
- Exact Mass: 459.17955
- Monoisotopic Mass: 459.179421
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.2
- XLogP3: 4
Experimental Properties
- Density: 1.176
- Refractive Index: 1.575
- PSA: 98.25
- LogP: 4.85760
Benzoic acid,4-[(3,4,5-trimethoxybenzoyl)amino]-, 2-(3-phenyl-2-propen-1-ylidene)hydrazide Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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